Cas no 2163-12-4 (2,4-diacetyl-1,3-benzenediol)

2,4-diacetyl-1,3-benzenediol structure
2,4-diacetyl-1,3-benzenediol structure
Product Name:2,4-diacetyl-1,3-benzenediol
CAS No:2163-12-4
MF:C10H10O4
MW:194.184003353119
CID:911939
PubChem ID:137461
Update Time:2025-04-19

2,4-diacetyl-1,3-benzenediol Chemical and Physical Properties

Names and Identifiers

    • 2,4-diacetyl-1,3-benzenediol
    • 1-(3-acetyl-2,4-dihydroxyphenyl)ethanone
    • 1,1'-(2,4-Dihydroxy-1,3-phenylene)bis(ethan-1-one)
    • SCHEMBL9312650
    • MFCD24713414
    • E74593
    • 2163-12-4
    • AKOS022192355
    • BS-44991
    • 1-(3-ACETYL-2,6-DIHYDROXYPHENYL)ETHANONE
    • 2,4-diacetyl resorcinol
    • 2,4-DIACETYLRESORCINOL
    • DTXSID00176017
    • 1-(3-acetyl-2,6-dihydroxyphenyl)ethan-1-one
    • Inchi: 1S/C10H10O4/c1-5(11)7-3-4-8(13)9(6(2)12)10(7)14/h3-4,13-14H,1-2H3
    • InChI Key: AONRSNZGOMBWPX-UHFFFAOYSA-N
    • SMILES: OC1C(C(C)=O)=CC=C(C=1C(C)=O)O

Computed Properties

  • Exact Mass: 194.0579
  • Monoisotopic Mass: 194.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6

2,4-diacetyl-1,3-benzenediol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JW837-200mg
2,4-diacetyl-1,3-benzenediol
2163-12-4 97%
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1,1'-(2,4-Dihydroxy-1,3-phenylene)bis(ethan-1-one)
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Ambeed
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1,1'-(2,4-Dihydroxy-1,3-phenylene)bis(ethan-1-one)
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Ambeed
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